Cas no 887587-87-3 (Phenol,3-methyl-4-[(2-methylpropyl)amino]-)
887587-87-3 structure
Product Name:Phenol,3-methyl-4-[(2-methylpropyl)amino]-
CAS No:887587-87-3
MF:C11H17NO
MW:179.258783102036
CID:713481
PubChem ID:53404131
Update Time:2025-04-19
Phenol,3-methyl-4-[(2-methylpropyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-methyl-4-[(2-methylpropyl)amino]-
- 3-methyl-4-(2-methylpropylamino)phenol
- 3-methyl-4-[(2-methylpropyl)amino]Phenol
- 4-(2-METHYL-PROPYLAMINO)-3-METHYL-PHENOL
- AKOS006286900
- SCHEMBL5942971
- FT-0750209
- DTXSID90695328
- 887587-87-3
-
- MDL: MFCD07786973
- Inchi: 1S/C11H17NO/c1-8(2)7-12-11-5-4-10(13)6-9(11)3/h4-6,8,12-13H,7H2,1-3H3
- InChI Key: FMYRFJMKUUFDQC-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C)C=1)NCC(C)C
Computed Properties
- Exact Mass: 179.131
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 3.2
- Topological Polar Surface Area: 32.3Ų
Phenol,3-methyl-4-[(2-methylpropyl)amino]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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